Cas no 88926-11-8 ([1,1'-Bicyclohexyl]-3,5-dione, 2',2',6'-trimethyl-4-(1-oxobutyl)-)

• Product Name: [1,1'-Bicyclohexyl]-3,5-dione, 2',2',6'-trimethyl-4-(1-oxobutyl)-
• CAS No: 88926-11-8
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 619595
• PubChem ID: 71320666
• Update Time: 2025-04-19

[1,1'-Bicyclohexyl]-3,5-dione, 2',2',6'-trimethyl-4-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-3,5-dione, 2',2',6'-trimethyl-4-(1-oxobutyl)-
• 2-butanoyl-5-(2,2,6-trimethylcyclohexyl)cyclohexane-1,3-dione
• DTXSID70750560
• 4-Butanoyl-2',2',6'-trimethyl[1,1'-bi(cyclohexane)]-3,5-dione
• 88926-11-8

• Inchi： 1S/C19H30O3/c1-5-7-14(20)17-15(21)10-13(11-16(17)22)18-12(2)8-6-9-19(18,3)4/h12-13,17-18H,5-11H2,1-4H3
• InChI Key： ZIIYCBGGULPSIA-UHFFFAOYSA-N
• SMILES： O=C1C(C(CCC)=O)C(CC(C1)C1C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 306.21949481g/mol
• Monoisotopic Mass: 306.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.2Ų